Cas no 2171844-92-9 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid)

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}-2-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative featuring a bicyclo[3.1.0]hexane scaffold. Its rigid bicyclic structure enhances conformational control, making it valuable in peptide synthesis and medicinal chemistry applications. The Fmoc group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, facilitating selective deprotection under mild basic conditions. The 2-methylbutanoic acid moiety contributes to increased lipophilicity and steric influence, potentially improving binding affinity in target interactions. This compound is particularly useful for designing constrained peptides or peptidomimetics, where structural rigidity and precise functionalization are critical. Its synthetic versatility makes it suitable for research in drug discovery and biomolecular engineering.
4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid structure
2171844-92-9 structure
Product Name:4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid
CAS No:2171844-92-9
MF:C27H30N2O5
MW:462.537507534027
CID:6258465
PubChem ID:165554795
Update Time:2025-10-19

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid
    • 2171844-92-9
    • EN300-1547911
    • 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid
    • Inchi: 1S/C27H30N2O5/c1-16(24(30)31)10-11-28-25(32)27-13-17(27)12-18(14-27)29-26(33)34-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)
    • InChI Key: GTUULRXQSOODHP-UHFFFAOYSA-N
    • SMILES: O=C(C12CC(CC1C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCC(C(=O)O)C

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 105Ų

4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1547911-0.05g
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid
2171844-92-9
0.05g
$2829.0 2023-06-05
Enamine
EN300-1547911-0.1g
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid
2171844-92-9
0.1g
$2963.0 2023-06-05
Enamine
EN300-1547911-0.25g
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid
2171844-92-9
0.25g
$3099.0 2023-06-05
Enamine
EN300-1547911-0.5g
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid
2171844-92-9
0.5g
$3233.0 2023-06-05
Enamine
EN300-1547911-1.0g
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid
2171844-92-9
1g
$3368.0 2023-06-05
Enamine
EN300-1547911-2.5g
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid
2171844-92-9
2.5g
$6602.0 2023-06-05
Enamine
EN300-1547911-5.0g
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid
2171844-92-9
5g
$9769.0 2023-06-05
Enamine
EN300-1547911-10.0g
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid
2171844-92-9
10g
$14487.0 2023-06-05
Enamine
EN300-1547911-50mg
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid
2171844-92-9
50mg
$2829.0 2023-09-25
Enamine
EN300-1547911-100mg
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}-2-methylbutanoic acid
2171844-92-9
100mg
$2963.0 2023-09-25

Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid

Exploring the Potential of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid (CAS No. 2171844-92-9) in Modern Biomedical Research

In the rapidly evolving field of biomedical chemistry, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid (CAS No. 2171844-92-9) has emerged as a compound of significant interest. This molecule, characterized by its unique bicyclic structure and Fmoc-protected amino group, is increasingly studied for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Researchers are particularly intrigued by its role in solid-phase peptide synthesis (SPPS), where its stability and reactivity make it a valuable building block.

The compound's bicyclo[3.1.0]hexane scaffold offers distinct conformational advantages, enabling precise spatial control in molecular design—a feature highly sought after in structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing peptide-based inhibitors for enzymes implicated in metabolic disorders, aligning with the growing demand for precision medicine solutions. Its compatibility with Fmoc/tBu strategies further enhances its appeal to synthetic chemists working on next-generation bioconjugates.

With the rise of AI-driven drug discovery, computational studies have identified this compound as a promising candidate for protein-protein interaction modulation. Molecular docking simulations suggest its potential to bind selectively to allosteric sites, addressing a key challenge in undruggable target research. These findings correlate with increasing Google searches for terms like "constrained amino acids in drug design" and "Fmoc-protected building blocks", reflecting the scientific community's focus on innovative molecular tools.

From a synthetic perspective, the compound's methylbutanoic acid moiety provides an optimal balance between hydrophilicity and membrane permeability—a critical factor in bioavailability optimization. Recent patent analyses reveal its incorporation in prodrug formulations for enhanced tissue targeting, particularly in CNS delivery systems. This application resonates with current industry trends toward blood-brain barrier penetrating compounds, a frequently searched topic in pharmaceutical databases.

Quality control protocols for CAS 2171844-92-9 emphasize rigorous HPLC purity verification and chiral integrity assessment, given its potential as a stereospecific pharmacophore. Analytical chemists have developed specialized LC-MS methods for its characterization, addressing common user queries about complex heterocyclic analysis. The compound's stability under microwave-assisted coupling conditions also makes it relevant to high-throughput synthesis methodologies gaining traction in industrial labs.

Environmental considerations in handling Fmoc-containing compounds have led to innovations in green chemistry approaches for this material. Recent studies demonstrate successful aqueous-phase reactions with improved atom economy, responding to the pharmaceutical industry's push for sustainable synthesis—a topic generating substantial online engagement among chemistry professionals.

As research continues, 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}-2-methylbutanoic acid stands at the intersection of multiple cutting-edge disciplines: from computational biochemistry to biomaterials engineering. Its dual functionality as both a structural constraint element and carboxylic acid handle positions it uniquely for multivalent ligand development, answering the growing need for polypharmacological agents in complex disease treatment.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD